Cas no 924909-11-5 (1H-Pyrazolo[3,4-b]pyridine 7-oxide)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine 7-oxide
• CAS No: 924909-11-5
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 2815138
• PubChem ID: 56972685
• Update Time: 2025-11-06

1H-Pyrazolo[3,4-b]pyridine 7-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine 7-oxide
• 7H-Pyrazolo[3,4-b]pyridin-7-ol
• 924909-11-5
• RDRGTXQDVPCCHC-UHFFFAOYSA-N
• SCHEMBL2795466
• DTXSID30719734

• Inchi： 1S/C6H5N3O/c10-9-3-1-2-5-4-7-8-6(5)9/h1-4,10H
• InChI Key： SEDYWUKLAOCILT-UHFFFAOYSA-N
• SMILES： ON1C=CC=C2C=NN=C12

Computed Properties

• Exact Mass: 135.043261791Da
• Monoisotopic Mass: 135.043261791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 1H-Pyrazolo[3,4-b]pyridine 7-oxide

1H-Pyrazolo[3,4-b]pyridine 7-oxide (CAS No. 924909-11-5): An Overview of Its Structure, Properties, and Applications

1H-Pyrazolo[3,4-b]pyridine 7-oxide (CAS No. 924909-11-5) is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazolo[3,4-b]pyridine 7-oxide, is characterized by its unique molecular structure and diverse biological activities. In this comprehensive overview, we will delve into the structural features, physicochemical properties, and potential applications of this compound.

The structure of 1H-Pyrazolo[3,4-b]pyridine 7-oxide is composed of a pyrazole ring fused to a pyridine ring, with an oxygen atom attached to the nitrogen at the 7-position. This arrangement confers the molecule with a high degree of planarity and aromaticity, which are crucial for its biological interactions. The presence of the oxide group at the 7-position introduces additional reactivity and polarity, making it an attractive scaffold for drug design.

From a physicochemical perspective, 1H-Pyrazolo[3,4-b]pyridine 7-oxide exhibits several notable properties. It has a molecular weight of approximately 166.15 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's logP value indicates moderate lipophilicity, which is beneficial for cellular uptake and permeability. Additionally, its pKa values suggest that it can exist in both neutral and ionized forms depending on the pH environment, which can influence its pharmacokinetic behavior.

In terms of biological activity, 1H-Pyrazolo[3,4-b]pyridine 7-oxide has been extensively studied for its potential therapeutic applications. Recent research has highlighted its activity as a potent inhibitor of various kinases, particularly those involved in cancer signaling pathways. For instance, studies have shown that derivatives of pyrazolo[3,4-b]pyridine 7-oxide can selectively inhibit the activity of Aurora kinases, which are key regulators of mitosis and cell division. This inhibition has been associated with reduced tumor growth and enhanced apoptosis in cancer cells.

Beyond its anti-cancer properties, 1H-Pyrazolo[3,4-b]pyridine 7-oxide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects due to its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses. Preclinical studies have demonstrated that certain derivatives can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine 7-oxide involves several well-established chemical reactions. One common approach is the condensation of a suitable pyrazole derivative with a pyridine derivative followed by oxidation to introduce the oxide group at the 7-position. This synthetic route allows for the preparation of various substituted derivatives with tailored biological activities. The ability to introduce different functional groups at specific positions on the scaffold provides chemists with a powerful tool for optimizing the pharmacological properties of these compounds.

In addition to its direct biological activities, 1H-Pyrazolo[3,4-b]pyridine 7-oxide serves as an important building block in the development of more complex molecules. Its unique structure makes it an excellent starting point for combinatorial chemistry approaches, enabling the rapid synthesis and screening of large libraries of compounds. This approach has been instrumental in identifying novel leads for drug discovery programs targeting various diseases.

The pharmacokinetic profile of 1H-Pyrazolo[3,4-b]pyridine 7-oxide is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's moderate lipophilicity allows it to cross cell membranes efficiently, while its polarity ensures adequate solubility in physiological fluids.

In terms of toxicity, preclinical studies have generally shown that 1H-Pyrazolo[3,4-b]pyridine 7-oxide is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to clinical trials. These assessments typically include evaluations of genotoxicity, mutagenicity, and carcinogenicity to ensure that the compound does not pose significant health risks.

The future outlook for 1H-Pyrazolo[3,4-b]pyridine 7-oxide is promising. Ongoing research continues to uncover new biological targets and mechanisms through which this compound exerts its effects. For instance, recent studies have explored its potential as an inhibitor of other protein kinases involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, efforts are underway to optimize the pharmacological properties of existing derivatives to enhance their efficacy and reduce potential side effects.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine 7-oxide (CAS No. 924909-11-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for drug development. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of various disease mechanisms and in the discovery of new therapeutic agents.